![molecular formula C13H11N3O B021366 2-(4-Aminophenyl)benzo[d]oxazol-5-amine CAS No. 13676-47-6](/img/structure/B21366.png)
2-(4-Aminophenyl)benzo[d]oxazol-5-amine
Overview
Description
2-(4-Aminophenyl)benzo[d]oxazol-5-amine, or 2-APB, is an organic compound with a variety of applications in scientific research. It is a small molecule that can be used to modulate the activity of ion channels in cells, which makes it a valuable tool in studies of intracellular signaling pathways. 2-APB has been used to study a wide range of conditions, including cancer, diabetes, and neurological disorders.
Scientific Research Applications
Antitumor Applications
One of the primary research areas for 2-(4-Aminophenyl)benzo[d]oxazol-5-amine derivatives is in the development of novel antitumor agents. These compounds exhibit highly selective and potent antitumor properties both in vitro and in vivo. For example, amino acid prodrugs of 2-(4-aminophenyl)benzothiazoles have been designed to overcome drug formulation challenges and improve bioavailability, showing promising preclinical efficacy in retarding the growth of breast and ovarian xenograft tumors with manageable toxic side effects (Bradshaw et al., 2002).
Material Science
In material science, derivatives of this compound have been utilized in the synthesis of poly(benzoxazole imide)s (PBOPIs). These materials exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications. The controlled molecular weight polymers derived from these compounds demonstrated good melt processability, suggesting their potential use in advanced engineering applications (Jiao et al., 2020).
Antimicrobial Activities
Compounds synthesized from this compound have shown antimicrobial activities. For instance, derivatives synthesized from reactions with various ester ethoxycarbonylhydrazones displayed good to moderate activities against test microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).
Advanced Synthesis Techniques
Research has also focused on novel synthesis methods for benzoxazole derivatives, including microwave-assisted synthesis techniques on ionic liquid support. These methods offer a more efficient approach to creating benzoxazole derivatives, expanding the toolkit for drug discovery and material science applications (Chanda et al., 2012).
Bioactive Small Molecules
Further studies have developed 5-(4H)-oxazolones and their benzamides as potential bioactive small molecules. These compounds exhibit a wide range of biological activities, including anti-lipid peroxidation and inhibitory activity against enzymes like lipoxygenase, showcasing their utility in the development of new therapeutic agents (Mavridis et al., 2020).
Safety and Hazards
While specific safety and hazard information for “2-(4-Aminophenyl)benzo[d]oxazol-5-amine” was not found, related compounds have been classified as Acute Tox. 4 Oral - Eye Irrit. 2 with the precautionary statements P280-P305+P351+P338 .
Relevant Papers Relevant papers on “this compound” include a comprehensive review on the biological activities of oxazole derivatives and a study on the synthesis and properties of poly(benzoxazole imide)s derived from two isomeric diamines containing a benzoxazole moiety .
properties
IUPAC Name |
2-(4-aminophenyl)-1,3-benzoxazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c14-9-3-1-8(2-4-9)13-16-11-7-10(15)5-6-12(11)17-13/h1-7H,14-15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMGYJGHIMRFYSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10346724 | |
Record name | 2-(4-Amino-phenyl)-benzooxazol-5-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10346724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49644044 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
13676-47-6 | |
Record name | 2-(4-Amino-phenyl)-benzooxazol-5-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10346724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-Aminophenyl)benzoxazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.